Benzamide, 5-bromo-N-(2-(diethylamino)ethyl)-4-((4,5-dihydro-1H-imidazol-2-yl)amino)-2-methoxy-

• CAS RN: 111049-51-5
• Molecular Formula: C17H26BrN5O2
• Molecular Weight: 412.3 g/mol
• IUPAC Name: 5-bromo-N-[2-(diethylamino)ethyl]-4-(4,5-dihydro-1H-imidazol-2-ylamino)-2-methoxybenzamide
• InChI: InChI=1S/C17H26BrN5O2/c1-4-23(5-2)9-8-19-16(24)12-10-13(18)14(11-15(12)25-3)22-17-20-6-7-21-17/h10-11H,4-9H2,1-3H3,(H,19,24)(H2,20,21,22)
• InChI Key: WRAKXNMTDBGULD-UHFFFAOYSA-N
• SMILES: CCN(CC)CCNC(=O)C1=CC(=C(C=C1OC)NC2=NCCN2)Br
• synonyms: 5-bromo-N-(2-diethylaminoethyl)-4-(4,5-dihydro-1H-imidazol-2-ylamino)- 2-methoxy-benzamide

Description

Benzamide, 5-bromo-N-(2-(diethylamino)ethyl)-4-((4,5-dihydro-1H-imidazol-2-yl)amino)-2-methoxy- is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Mechanism Of Action

The mechanism of action of Benzamide, 5-bromo-N-(2-(diethylamino)ethyl)-4-((4,5-dihydro-1H-imidazol-2-yl)amino)-2-methoxy- is not fully understood. However, it has been suggested that the compound may exert its antitumor activity through the inhibition of DNA synthesis and cell proliferation. It has also been proposed that the compound may act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the inflammatory response.

Biochemical And Physiological Effects

Benzamide, 5-bromo-N-(2-(diethylamino)ethyl)-4-((4,5-dihydro-1H-imidazol-2-yl)amino)-2-methoxy- has been shown to have a range of biochemical and physiological effects. In addition to its antitumor activity and potential as an anti-inflammatory and analgesic agent, it has been reported to have antioxidant properties and to inhibit the growth of bacteria and fungi.

Advantages And Limitations For Lab Experiments

One advantage of using Benzamide, 5-bromo-N-(2-(diethylamino)ethyl)-4-((4,5-dihydro-1H-imidazol-2-yl)amino)-2-methoxy- in lab experiments is its potential as a versatile therapeutic agent. However, one limitation is the lack of understanding of its mechanism of action, which can make it difficult to design experiments that target specific pathways or mechanisms.

Future Directions

There are several future directions for research involving Benzamide, 5-bromo-N-(2-(diethylamino)ethyl)-4-((4,5-dihydro-1H-imidazol-2-yl)amino)-2-methoxy-. One potential avenue is the investigation of its potential as a treatment for various types of cancer. Additionally, further research is needed to elucidate its mechanism of action and to identify potential drug targets. Finally, studies are needed to determine the safety and efficacy of this compound in humans.

Synthesis Methods

The synthesis of Benzamide, 5-bromo-N-(2-(diethylamino)ethyl)-4-((4,5-dihydro-1H-imidazol-2-yl)amino)-2-methoxy- involves the reaction of 5-bromo-2-methoxybenzoic acid with 2-(diethylamino)ethylamine and 4,5-dihydro-1H-imidazole-2-amine in the presence of a coupling agent. The resulting product is a white solid with a molecular weight of 462.4 g/mol.

Scientific Research Applications

Benzamide, 5-bromo-N-(2-(diethylamino)ethyl)-4-((4,5-dihydro-1H-imidazol-2-yl)amino)-2-methoxy- has been studied for its potential therapeutic applications in various fields of research. It has been shown to exhibit antitumor activity against a range of cancer cell lines, including breast, lung, and colon cancer. Additionally, it has been investigated for its potential as an anti-inflammatory and analgesic agent.